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Compound of Interest

Compound Name: 4-Methoxybutan-1-ol

Cat. No.: B094083 Get Quote

Technical Support Center: 4-Methoxybutan-1-ol
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the challenges associated with handling and storing 4-
Methoxybutan-1-ol.

Frequently Asked Questions (FAQs)
Q1: What is 4-Methoxybutan-1-ol and what are its primary applications in research?

A1: 4-Methoxybutan-1-ol is a bifunctional organic compound possessing both an ether and a

primary alcohol functional group. Its chemical formula is C₅H₁₂O₂.[1][2] This structure imparts

amphiphilic properties, allowing it to be soluble in both water and many organic solvents.[1] In

research and development, it is primarily used as a versatile solvent for a range of substances,

a precursor in the synthesis of more complex molecules such as fragrances and

pharmaceuticals, and as an intermediate in the production of specialty chemicals.[1]

Q2: What are the main hazards associated with 4-Methoxybutan-1-ol?

A2: The primary hazards are its combustible nature and its potential to form explosive

peroxides upon prolonged storage and exposure to air.[3][4] It is classified as a combustible

liquid, so it should be kept away from heat, sparks, and open flames. Although not classified as

acutely toxic, it can cause skin and eye irritation.[2]
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Q3: Is 4-Methoxybutan-1-ol hygroscopic?

A3: Yes, 4-Methoxybutan-1-ol is described as a hygroscopic liquid, meaning it can absorb

moisture from the air.[1] This property is important to consider during storage and handling to

prevent contamination with water, which can affect its purity and reactivity in certain

experiments.

Q4: How should 4-Methoxybutan-1-ol be stored to ensure its stability?

A4: To ensure maximum stability, 4-Methoxybutan-1-ol should be stored in a tightly sealed,

airtight container in a cool, dry, and well-ventilated area, away from direct sunlight and sources

of ignition. To minimize peroxide formation, it is advisable to store it under an inert atmosphere

(e.g., nitrogen or argon) and to use amber glass bottles to protect it from light.

Q5: How can I test for the presence of peroxides in a container of 4-Methoxybutan-1-ol?

A5: Peroxides can be detected using commercially available peroxide test strips. For a semi-

quantitative analysis, a small sample of the solvent can be mixed with an equal volume of

glacial acetic acid containing about 0.1 g of sodium or potassium iodide. A yellow to brown

color indicates the presence of peroxides. If crystals or a precipitate are visible in the container,

do not open it and contact your institution's environmental health and safety office for disposal.

Troubleshooting Guides
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Problem Potential Cause(s) Recommended Solution(s)

Cloudy appearance or

presence of solid particles in

the liquid.

1. Peroxide formation and

precipitation. 2. Absorption of

atmospheric moisture

(hygroscopicity) leading to

phase separation or reaction

with impurities. 3.

Contamination during

handling.

1. Do not use or attempt to

open the container. Contact

your institution's safety officer

for proper disposal

procedures. 2. For future

prevention, ensure the

container is tightly sealed and

stored in a dry environment.

Consider using a desiccator for

long-term storage. 3. Always

use clean, dry glassware and

utensils when handling the

compound.

Inconsistent or unexpected

reaction outcomes.

1. Presence of water due to

hygroscopicity. 2. Presence of

peroxides acting as unwanted

initiators or reactants. 3.

Degradation of the compound

due to improper storage.

1. If the reaction is moisture-

sensitive, use freshly opened

bottles or dry the solvent over

an appropriate drying agent

(e.g., molecular sieves) before

use. 2. Test for peroxides

before use. If peroxides are

present, purify the solvent by

passing it through a column of

activated alumina or dispose of

it. 3. Ensure the compound

has been stored according to

the recommended guidelines.

Discoloration of the liquid (e.g.,

yellowing).

1. Formation of degradation

products due to exposure to

light, heat, or air. 2. Reaction

with impurities in the container.

1. Store in amber glass bottles

away from light and heat. 2. If

purity is critical, consider

purification by distillation

before use.

Quantitative Data
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The following table summarizes key physical and chemical properties of 4-Methoxybutan-1-ol.

Property Value

Molecular Formula C₅H₁₂O₂

Molecular Weight 104.15 g/mol [1][2]

Appearance Colorless liquid[1]

Odor Mild, ether-like[1]

Boiling Point 180.20 °C[1]

Melting Point -71.20 °C[1]

Flash Point 73 °C (163.4 °F)

Density 0.9735 g/cm³[1]

Water Solubility Highly soluble[1]

Experimental Protocols
Representative Protocol: Williamson Ether Synthesis of
1-Butoxy-4-methoxybutane
This protocol is a representative example of how 4-Methoxybutan-1-ol can be used as a

starting material in a Williamson ether synthesis. This specific protocol is illustrative and may

require optimization.

Objective: To synthesize 1-butoxy-4-methoxybutane from 4-Methoxybutan-1-ol and 1-

bromobutane.

Materials:

4-Methoxybutan-1-ol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)
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1-Bromobutane

Saturated aqueous ammonium chloride (NH₄Cl) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon

source, septa, needles, etc.)[1][5][6]

Procedure:

Preparation of the Alkoxide:

Under an inert atmosphere of nitrogen or argon, add sodium hydride (1.2 equivalents) to a

flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a

thermometer, and a reflux condenser.

Add anhydrous THF to the flask via cannula or syringe.

Cool the suspension to 0 °C using an ice bath.

Slowly add 4-Methoxybutan-1-ol (1 equivalent) dropwise to the stirred suspension of

NaH in THF.

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for 1-2 hours, or until hydrogen gas evolution ceases.[7]

Ether Formation:

Cool the resulting alkoxide solution back to 0 °C.

Slowly add 1-bromobutane (1.1 equivalents) dropwise to the reaction mixture.

After the addition, allow the reaction to warm to room temperature and then heat to reflux.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).[7]
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Work-up and Purification:

Once the reaction is complete, cool the mixture to 0 °C and carefully quench the excess

NaH by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and add water.

Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of aqueous layer).

Combine the organic extracts and wash with water, then with brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure.

Purify the crude product by fractional distillation to obtain 1-butoxy-4-methoxybutane.

Protocol: Testing for Peroxide Formation
Objective: To qualitatively and semi-quantitatively test for the presence of peroxides in a

sample of 4-Methoxybutan-1-ol.

Materials:

Sample of 4-Methoxybutan-1-ol

Potassium iodide (KI) or sodium iodide (NaI)

Glacial acetic acid

Peroxide test strips (e.g., Quantofix)

Test tubes

Procedure 1: Iodide Test (Qualitative)

Prepare a fresh reagent by adding approximately 0.1 g of KI or NaI to 1 mL of glacial acetic

acid in a clean, dry test tube.

Add 1 mL of the 4-Methoxybutan-1-ol sample to the reagent.
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Gently shake the mixture and observe the color.

No color change: Peroxides are likely absent or at a very low concentration.

Yellow color: A low concentration of peroxides is present.

Brown color: A high concentration of peroxides is present.

Procedure 2: Peroxide Test Strips (Semi-Quantitative)

Dip a peroxide test strip into the 4-Methoxybutan-1-ol sample for the time specified by the

manufacturer.

Remove the strip and wait for the color to develop.

Compare the color of the test strip to the color chart provided with the strips to estimate the

peroxide concentration in parts per million (ppm).

If the peroxide concentration is at or above the action level set by your institution (typically

25-100 ppm), the solvent should not be used and should be disposed of as hazardous

waste.[8]
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Workflow for Safe Handling and Storage of 4-Methoxybutan-1-ol

Receiving and Initial Storage

Experimental Use

Disposal

Receive Chemical

Label with Date Received and Opened

Store in a Cool, Dry, Well-Ventilated Area

Store in a Flammable Liquids Cabinet

Don Personal Protective Equipment (Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Test for Peroxides

Use in Experiment

Peroxides < Action Level

Dispose of as Hazardous Waste

Peroxides >= Action Level

After Use

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 4-Methoxybutan-1-ol.
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Troubleshooting Inconsistent Experimental Results

Inconsistent Experimental Results Observed

Is the reaction sensitive to moisture?

Dry 4-Methoxybutan-1-ol over molecular sieves before use.

Yes

Are peroxides a potential interferent?

No

Test for peroxides using test strips or iodide method.

Yes

Consider other sources of contamination or degradation.

NoPeroxides detected?

Purify by passing through activated alumina or dispose of the solvent.

Yes

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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